N-(3,5-dimethylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(3-ethyl-4-oxothieno[3,2-d]pyrimidin-2-yl)sulfanylacetamide
• InChI: InChI=1S/C18H19N3O2S2/c1-4-21-17(23)16-14(5-6-24-16)20-18(21)25-10-15(22)19-13-8-11(2)7-12(3)9-13/h5-9H,4,10H2,1-3H3,(H,19,22)
• InChI Key: QCAMTIXQKXKGEJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C2=C(C=CS2)N=C1SCC(=O)NC3=CC(=CC(=C3)C)C
• Molecular Formula: C18H19N3O2S2
• Molecular Weight: 373.5 g/mol

Description

N-(3,5-dimethylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H19N3O2S2 and its molecular weight is 373.49. The purity is usually 95%.
BenchChem offers high-quality N-(3,5-dimethylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,5-dimethylphenyl)-2-((3-ethyl-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research in heterocyclic chemistry often involves the synthesis of complex molecules with potential biological activities. For example, the synthesis of heterocyclic derivatives of guanidine and their structural determination through X-ray analysis has been documented, showcasing the methodological advancements in understanding compound structures (J. Banfield, G. Fallon, & B. M. Gatehouse, 1987). This type of research is fundamental for the development of new compounds with specific biological or chemical properties.

Biological Activity Evaluation

The evaluation of biological activities of synthesized compounds is a significant area of research. Studies have been conducted on S-acetamide derivatives of 4,6-dimethyl-2-thiopyrimidine as anticonvulsant agents, highlighting the synthesis, docking studies, and pharmacological evaluation of these compounds. Such research underlines the potential therapeutic applications of novel synthesized compounds and their mechanism of action at the molecular level (H. Severina, O. Skupa, N. Voloshchuk, & V. Georgiyants, 2020).

Antimicrobial Activity Studies

The synthesis of new pyrimidinone and oxazinone derivatives fused with thiophene rings, starting from 2-chloro-6-ethoxy-4-acetylpyridine, and their evaluation as antimicrobial agents demonstrate the ongoing research in developing new compounds with potential use in combating microbial resistance. These compounds were tested against various bacterial strains, showcasing their antimicrobial potential and contributing to the search for new therapeutic agents (A. Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, & A. Amr, 2012).